Cas no 2639440-16-5 (tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylate)

• Product Name: tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylate
• CAS No: 2639440-16-5
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5665293
• PubChem ID: 165903298
• Update Time: 2025-05-27

tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylate
• 2639440-16-5
• EN300-27728488
• tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylate

• Inchi： 1S/C11H18N4O2/c1-11(2,3)17-10(16)7-4-8-13-14-9(5-12)15(8)6-7/h7H,4-6,12H2,1-3H3
• InChI Key： SXKOSEDZWLNCNB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2=NN=C(CN)N2C1)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylate

Research Brief on tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylate (CAS: 2639440-16-5)

In recent years, the compound tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylate (CAS: 2639440-16-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolotriazole scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. The growing interest in this compound stems from its versatile chemical reactivity and its ability to serve as a building block for the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthetic routes for tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylate to improve yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel multi-step synthesis protocol that achieved a 78% overall yield, significantly higher than previous methods. The protocol emphasized the use of mild reaction conditions and environmentally friendly solvents, aligning with the pharmaceutical industry's push toward sustainable chemistry practices.

The biological relevance of this compound has also been explored in several preclinical studies. Researchers have demonstrated its utility as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer and inflammatory diseases. For instance, a derivative of this compound was shown to exhibit potent inhibitory activity against the PD-1/PD-L1 axis, a critical immune checkpoint pathway in oncology. These findings were published in *Bioorganic & Medicinal Chemistry Letters* and have sparked further investigations into its therapeutic applications.

In addition to its role in drug discovery, tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylate has been utilized in the development of fluorescent probes for cellular imaging. A 2024 study in *ACS Chemical Biology* reported the synthesis of a fluorescently labeled analog of this compound, which exhibited high specificity for lysosomal compartments in live-cell imaging experiments. This application highlights the compound's potential as a tool for studying subcellular dynamics and drug delivery mechanisms.

Despite these advancements, challenges remain in the large-scale production and functionalization of this compound. Issues such as regioselectivity in further derivatization and stability under physiological conditions are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and unlock the full potential of this promising chemical entity.

In conclusion, tert-butyl 3-(aminomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylate (CAS: 2639440-16-5) represents a valuable scaffold in modern medicinal chemistry. Its applications span from drug discovery to biochemical tool development, underscoring its versatility and importance. Future research will likely focus on expanding its utility in targeted therapies and diagnostic agents, further solidifying its role in the chemical biology and pharmaceutical landscape.